Ethyl 4-(2,4-dichlorophenoxy)-2-(methylsulfanyl)-5-pyrimidinecarboxylate

• IUPAC Name: ethyl 4-(2,4-dichlorophenoxy)-2-methylsulfanylpyrimidine-5-carboxylate
• InChI: InChI=1S/C14H12Cl2N2O3S/c1-3-20-13(19)9-7-17-14(22-2)18-12(9)21-11-5-4-8(15)6-10(11)16/h4-7H,3H2,1-2H3
• InChI Key: LOKMSJDKGHPEGO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(N=C1OC2=C(C=C(C=C2)Cl)Cl)SC
• Molecular Formula: C14H12Cl2N2O3S
• Molecular Weight: 359.2 g/mol

Description

Ethyl 4-(2,4-dichlorophenoxy)-2-(methylsulfanyl)-5-pyrimidinecarboxylate, also known as Dichlofluanid, is a fungicide that is widely used in the agricultural industry to control fungal diseases in crops such as grapes, apples, and bananas. It was first synthesized in the 1960s and has since become an important tool in the fight against plant diseases.

Scientific Research Applications

Antiviral and Antimycotic Activities

Pyrimidine derivatives, including those related to Ethyl 4-(2,4-dichlorophenoxy)-2-(methylsulfanyl)-5-pyrimidinecarboxylate, have been investigated for their antiviral and antimycotic properties. Studies have shown that certain pyrimidinecarboxylates exhibit inhibitory activity against herpes simplex virus type 1 (HSV-1) and possess antimycotic activities against various fungal strains, indicating their potential as therapeutic agents in antiviral and antimycotic research (Sansebastiano et al., 1993).

Crystal Growth and Nonlinear Optical Analysis

Research has also explored the synthesis and crystal growth of pyrimidine derivatives for nonlinear optical analysis. One study focused on the slow evaporation technique to grow organic crystals of a pyrimidine derivative, analyzing its structure, vibrational wavenumbers, and nonlinear optical response. Such studies underscore the potential of pyrimidine derivatives in materials science, particularly in the development of nonlinear optical materials (Dhandapani et al., 2017).

Cytotoxic Activity

The cytotoxic activities of novel 5-methyl-4-thiopyrimidine derivatives have been investigated, revealing their effects against various cancer cell lines. These studies contribute to the understanding of the potential therapeutic applications of pyrimidine derivatives in cancer treatment. The structural analysis and cytotoxic evaluation of these compounds provide a foundation for future drug development (Stolarczyk et al., 2018).

Antioxidant and Radioprotective Activities

Pyrimidine derivatives have been synthesized and characterized for their antioxidant and radioprotective activities. One study highlighted a novel pyrimidine derivative's in vitro antioxidant activity and in vivo radioprotection in a Drosophila melanogaster model. These findings suggest the potential application of pyrimidine derivatives in mitigating oxidative stress and protecting against radiation-induced damage (Mohan et al., 2014).